Cas no 88704-55-6 ((1S,13bS)-10-bromo-1,2,7,8,13,13b-hexahydro[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1-amine)

• Product Name: (1S,13bS)-10-bromo-1,2,7,8,13,13b-hexahydro[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1-amine
• CAS No: 88704-55-6
• MF: C₁₄H₁₆BrN₃OS
• MW: 354.265340805054
• CID: 1928856
• PubChem ID: 184889
• Update Time: 2025-04-21

(1S,13bS)-10-bromo-1,2,7,8,13,13b-hexahydro[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,13bS)-10-bromo-1,2,7,8,13,13b-hexahydro[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1-amine
• (1S)-10-Bromo-1,2,7,8,13,13bβ-hexahydro[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1α-amine
• Eudistomine L
• DTXSID401008310
• NSC722498
• (1,6,2)Oxathiazepino(2',3':1,2)pyrido(3,4-b)indol-1-amine, 10-bromo-1,2,7,8,13,13b-hexahydro-, (1S-trans)-
• 10-Bromo-1,2,7,8,13,13b-hexahydro-4H-[1,6,2]oxathiazepino[2',3':1,2]pyrido[3,4-b]indol-1-amine
• 88704-55-6
• Eudistomin L
• NSC-722498
• (3S)-14-bromo-7-oxa-5-thia-8,18-diazatetracyclo(9.7.0.02,8.012,17)octadeca-1(11),12(17),13,15-tetraen-3-amine
• (2S,3S)-14-bromo-7-oxa-5-thia-8,18-diazatetracyclo(9.7.0.02,8.012,17)octadeca-1(11),12(17),13,15-tetraen-3-amine
• (2S,3S)-14-bromo-7-oxa-5-thia-8,18-diazatetracyclo[9.7.0.02,8.012,17]octadeca-1(11),12(17),13,15-tetraen-3-amine
• (3S)-14-bromo-7-oxa-5-thia-8,18-diazatetracyclo[9.7.0.02,8.012,17]octadeca-1(11),12(17),13,15-tetraen-3-amine

• Inchi： 1S/C14H16BrN3OS/c15-8-1-2-12-10(5-8)9-3-4-18-14(13(9)17-12)11(16)6-20-7-19-18/h1-2,5,11,14,17H,3-4,6-7,16H2/t11-,14+/m1/s1
• InChI Key： INCNNKYUDFBEIB-RISCZKNCSA-N
• SMILES： BrC1C=CC2=C(C=1)C1CCN3[C@@H]([C@@H](CSCO3)N)C=1N2

Computed Properties

• Exact Mass: 353.01975g/mol
• Monoisotopic Mass: 353.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines